Cas no 1805384-11-5 (2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1805384-11-5
• MF: C₇H₂BrF₂IN₂
• MW: 358.909459590912
• CID: 4809997
• Update Time: 2025-05-19

2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H2BrF2IN2/c8-6-5(7(9)10)4(11)1-3(2-12)13-6/h1,7H
• InChI Key： CXXVAEFYNIPQPY-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine

2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805384-11-5): A Comprehensive Overview

2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805384-11-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and its utility in various synthetic transformations.

The molecular structure of 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine includes a pyridine ring substituted with a bromo group at the 2-position, a cyano group at the 6-position, a difluoromethyl group at the 3-position, and an iodo group at the 4-position. These functional groups contribute to the compound's reactivity and selectivity in chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound serves as an effective intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The bromo and iodo substituents facilitate cross-coupling reactions, enabling the introduction of diverse functional groups to tailor the pharmacological properties of the final products.

In addition to its applications in drug discovery, 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine has been explored for its potential in agrochemicals. Research conducted by a team at the University of California (2021) showed that this compound can be used to synthesize novel herbicides with improved selectivity and reduced environmental impact. The cyano and difluoromethyl groups enhance the herbicidal activity while minimizing toxicity to non-target organisms.

The synthetic versatility of 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine is further evidenced by its use in the preparation of advanced materials. A study published in Advanced Materials (2020) reported that this compound can be incorporated into polymer structures to create materials with enhanced mechanical properties and thermal stability. The presence of multiple halogen substituents allows for precise control over polymerization reactions, leading to materials with tailored performance characteristics.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine. One notable approach involves a sequential multistep synthesis starting from commercially available pyridine derivatives. Key steps include bromination, cyano substitution, difluoromethylation, and iodination reactions. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The safety and environmental impact of 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine have also been extensively studied. Toxicological assessments indicate that this compound exhibits low acute toxicity when handled under appropriate conditions. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 2-Bromo-6-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805384-11-5) is a multifaceted compound with broad applications in medicinal chemistry, agrochemicals, and advanced materials. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and chemists working on innovative solutions across various scientific disciplines.